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Compound of Interest

Compound Name: 1,4-Dihydroanthracene-9,10-diol

Cat. No.: B3191622

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dihydroanthracene-9,10-diol is a dihydroxy derivative of anthracene. Its chemical
structure, featuring a partially saturated benzene ring fused to an anthracenediol core, makes it
a subject of interest in synthetic chemistry and potentially in materials science and
pharmacology. This technical guide provides a comprehensive overview of its chemical
properties, synthesis, and known biological context, tailored for a scientific audience.

Chemical and Physical Properties

The fundamental properties of 1,4-Dihydroanthracene-9,10-diol are summarized below. This
data is crucial for its handling, characterization, and application in experimental settings.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3191622?utm_src=pdf-interest
https://www.benchchem.com/product/b3191622?utm_src=pdf-body
https://www.benchchem.com/product/b3191622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

1,4-dihydroanthracene-9,10-
IUPAC Name dol [1]
io

9,10-Anthracenediol, 1,4-
Synonyms dihydro-; 1,4-Dihydro-9,10- [1]

anthracenediol

CAS Number 56136-13-1 [1]
Molecular Formula C14H1202 [1]
Molecular Weight 212.24 g/mol [1]
Boiling Point 443.2°C at 760 mmHg

Density 1.322 g/cm3

Flash Point 222°C

Synthesis of 1,4-Dihydroanthracene-9,10-diol
The primary route for the synthesis of dihydroanthracenediols is through the reduction of 9,10-
anthraquinone. Various reducing agents can be employed to achieve this transformation.

3.1. General Reaction Scheme

The reduction of 9,10-anthraquinone to 1,4-Dihydroanthracene-9,10-diol involves the
conversion of the two ketone groups to hydroxyl groups and the partial hydrogenation of one of
the aromatic rings.

3.2. Experimental Protocol: Reduction of 9,10-Anthraquinone

While a specific protocol for the synthesis of the 1,4-dihydro isomer is not readily available in
the reviewed literature, a general method for the reduction of anthraquinone to a related
compound, anthrone, using tin and hydrochloric acid is well-established.[2] This procedure can
be adapted and optimized for the desired product.

Materials:
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e 9,10-Anthraquinone

e Granulated Tin

» Glacial Acetic Acid

o Concentrated Hydrochloric Acid (sp. gr. 1.19)
e Benzene

e Petroleum Ether

Procedure:

 In a 2-liter round-bottomed flask equipped with a reflux condenser, combine 104 g (0.5 mole)
of 9,10-anthraquinone and 100 g (0.86 atom) of granulated tin.

e Add 750 cc of glacial acetic acid to the flask.
e Heat the mixture to boiling.

e Over a period of two hours, add 250 cc (8.2 moles) of concentrated hydrochloric acid in 10-
Ccc portions.

 After the addition is complete, continue to reflux the mixture until the anthraquinone has
completely dissolved.

e Cool the reaction mixture and filter it with suction to remove any unreacted tin.

e Add 100 cc of water to the filtrate. The product, anthrone, will crystallize upon cooling to
approximately 10°C.

o Collect the crystals by suction filtration on a Bichner funnel and wash with water.
e Dry the crude product on a porous plate.

 For purification, recrystallize the product from a 3:1 mixture of benzene and petroleum ether.
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Note: To obtain 1,4-Dihydroanthracene-9,10-diol, the reaction conditions, particularly the
reducing agent and solvent, may need to be modified. Alternative reducing systems reported
for similar transformations include hydriodic acid with red phosphorus.[3]

Biological Context and Signaling Pathways

Direct studies on the biological activity and signaling pathways of 1,4-Dihydroanthracene-
9,10-diol are limited. However, the metabolism of the parent compound, anthracene, and
related dihydroanthracenediols has been investigated, providing insights into its potential
biological fate.

4.1. Metabolic Pathway of Anthracene

Anthracene can be metabolized in biological systems by microorganisms and in mammalian
liver microsomes.[4][5][6] A key pathway involves the formation of dihydrodiol intermediates,
which can be further oxidized. The enzyme cis-9,10-dihydroanthracene-9,10-diol
dehydrogenase is known to catalyze the conversion of cis-9,10-dihydroanthracene-9,10-diol to
9,10-anthraquinone.[7]

The following diagram illustrates the initial steps in the microbial metabolism of anthracene.
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Microbial metabolism of anthracene to 9,10-anthraquinone.

Conclusion

1,4-Dihydroanthracene-9,10-diol is a derivative of anthracene that can be synthesized
through the reduction of 9,10-anthraquinone. While its specific biological functions are not well-
documented, the metabolic pathways of related compounds suggest it may be an intermediate
in the biological processing of polycyclic aromatic hydrocarbons. Further research is warranted
to fully elucidate its chemical reactivity, potential applications, and biological significance. This
guide provides a foundational understanding for researchers and professionals in the fields of
chemistry and drug development to build upon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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